Sodium ethyl carbonate

• CAS: 17201-44-4
• Molecular Formula: C3H5NaO3
• Molecular Weight: 112.06 g/mol
• InChI: InChI=1S/C3H6O3.Na/c1-2-6-3(4)5;/h2H2,1H3,(H,4,5);/q;+1/p-1
• InChIKey: AFQCYAJUSXIRJO-UHFFFAOYSA-M

Sodium Ethyl Carbonate: Carboxylation & CO₂ Fixation

Sodium ethyl carbonate (SEC) is the sodium salt of monoethyl carbonate [1], a white crystalline solid nearly insoluble in common organic solvents (diethyl ether, ethanol, acetone, benzene) that decomposes without melting at 380–400 °C [2]. It is synthesized directly from NaOH, ethanol, and CO₂, achieving 97.3 wt% purity in a single-step precipitation process [1]. Its primary demonstrated utility lies in regioselective carboxylation of phenols/naphthols—where the sodium counterion directs ortho-substitution—and as a solid CO₂ capture and storage material [1][2].

1 Solid CO₂ capture and storage material via direct carbonation of NaOH/ethanol

2 Sodium counterion-directed ortho-selective phenol/naphthol carboxylation reagent

3 Single-step precipitation synthesis with reported high purity (>97 wt%)

• [1] Han, S. J.; Wee, J. H. Carbon Dioxide Fixation via the Synthesis of Sodium Ethyl Carbonate in NaOH-Dissolved Ethanol. Ind. Eng. Chem. Res. 2016, 55 (46), 12111–12118. View Source
• [2] Suerbaev, Kh. A.; Mikhnenko, O. E.; Akhmetova, G. B.; Shalmagambetov, K. M.; Chepaikin, E. G. Phenol Carboxylation with Alkali Metal Salts of Ethyl Carbonic Acid. Pet. Chem. 2005, 45 (1), 41–43. View Source

Sodium vs. Potassium Ethyl Carbonate: Regioselectivity

The alkali metal counterion in monoethyl carbonate salts is not an inert spectator; it fundamentally controls the regiochemical outcome of phenol carboxylation. Sodium ethyl carbonate (SEC) delivers ortho-hydroxybenzoic acid as the major product, whereas potassium ethyl carbonate (PEC) yields exclusively para-hydroxybenzoic acid under optimized conditions [1]. Therefore, substituting SEC with PEC—or with other alkali metal alkyl carbonates—will invert or destroy the desired regioselectivity, making generic in-class interchange impossible for applications targeting ortho-substituted aromatic hydroxy acids.

Regioselectivity control

Sodium counterion directs ortho-carboxylation (o-hydroxybenzoic acid major)

Potassium counterion (PEC) yields exclusively para-product; ortho-pathway eliminated

Product isomer profile

Ortho:para ≈ 4:1 with sodium; consistent ortho-rich mixture

Para-only with potassium; zero detectable ortho isomer reported

Class interchangeability

Sodium ethyl carbonate (SEC) essential for ortho-targeted synthesis

Generic alkali metal alkyl carbonates may invert regiochemical outcome

• [1] Suerbaev, Kh. A.; Mikhnenko, O. E.; Akhmetova, G. B.; Shalmagambetov, K. M.; Chepaikin, E. G. Phenol Carboxylation with Alkali Metal Salts of Ethyl Carbonic Acid. Pet. Chem. 2005, 45 (1), 41–43. View Source

Sodium Ethyl Carbonate: Differentiation Evidence

Ortho vs. Para Selectivity in Phenol Carboxylation

Under identical reaction archetype (high-pressure CO₂, elevated temperature), sodium ethyl carbonate (SEC) and potassium ethyl carbonate (PEC) yield opposite regiochemical outcomes. SEC produces o-hydroxybenzoic acid as the dominant isomer, while PEC produces p-hydroxybenzoic acid exclusively, with zero detectable o-isomer [1]. This demonstrates that the sodium counterion is essential for ortho-directing carboxylation of phenol.

Ortho vs. Para Selectivity

Head-to-head

SEC: o-HBA 69.9%, p-HBA 17.5%
PEC: p-HBA 71%, o-HBA not detected

Sodium counterion is required for ortho-direction; potassium yields exclusively para.

Conditions differ slightly between salts (SEC: 1 MPa Ar, 200°C; PEC: 2.5 MPa CO₂, 210°C).

Evidence Dimension	Regioselectivity of phenol carboxylation (ortho vs. para product distribution)
Target Compound Data	o-Hydroxybenzoic acid: 69.9% yield; p-Hydroxybenzoic acid: 17.5% yield
Comparator Or Baseline	Potassium ethyl carbonate (PEC): p-Hydroxybenzoic acid: 71% yield; o-Hydroxybenzoic acid: not detected
Quantified Difference	SEC favors ortho (ortho:para ≈ 4:1); PEC produces exclusively para (ortho absent)
Conditions	Phenol carboxylation: SEC conditions: P_Ar = 1 MPa, T = 200 °C, τ = 6 h; PEC conditions: P_CO₂ = 2.5 MPa, T = 210 °C, τ = 7 h [1]

Why This Matters

Procurement decisions for ortho-hydroxybenzoic acid synthesis (e.g., salicylic acid, cresotic acids) must select SEC; any substitution with potassium or other alkali metal ethyl carbonates will eliminate ortho-product formation.

• [1] Suerbaev, Kh. A.; Mikhnenko, O. E.; Akhmetova, G. B.; Shalmagambetov, K. M.; Chepaikin, E. G. Phenol Carboxylation with Alkali Metal Salts of Ethyl Carbonic Acid. Pet. Chem. 2005, 45 (1), 41–43. View Source

High-Purity Synthesis via CO₂ Carbonation

SEC is obtained at 97.3 wt% purity (elemental analysis: C 31.73 wt%, H 4.30 wt% vs. theoretical C 32.14%, H 4.46%) directly by injecting 33.3 vol% CO₂ into NaOH-dissolved ethanol (1–4 g NaOH/0.5 L ethanol) at ambient temperature [1]. The minor impurity is NaHCO₃, which does not interfere with subsequent carboxylation or thermal decomposition applications. This single-step precipitation route contrasts with earlier alkoxide-based methods that required more complex starting materials and yielded less well-characterized products.

Synthesis Purity

Reported

97.3 wt%

by EA; confirmed by TGA (97.21%) and regeneration assay (97.60%)

Consistently high purity supports reproducible stoichiometry in carboxylation and CO₂ capture.

Minor NaHCO₃ impurity does not interfere with downstream use.

Evidence Dimension	Product purity in CO₂-fixation synthesis
Target Compound Data	SEC purity: 97.3 wt% (by EA); 97.21 wt% (by TGA); 97.60 wt% (by ethanol regeneration assay)
Comparator Or Baseline	Earlier alkoxide-route SEC preparations: purity not systematically reported; purity range 63–99% but without detailed characterization [1]
Quantified Difference	First systematic purity determination; consistently >97 wt% across three independent analytical methods
Conditions	Synthesis: 33.3 vol% CO₂, 1–4 g NaOH/0.5 L ethanol, ambient temperature; characterization by EA, TGA, XRD, SEM [1]

Why This Matters

Reproducible high purity ensures consistent stoichiometry in downstream carboxylation reactions and predictable CO₂ content for carbon capture applications; procurement of poorly characterized SEC risks variable performance.

• [1] Han, S. J.; Wee, J. H. Carbon Dioxide Fixation via the Synthesis of Sodium Ethyl Carbonate in NaOH-Dissolved Ethanol. Ind. Eng. Chem. Res. 2016, 55 (46), 12111–12118. View Source

Thermal Decomposition and Controlled Release of Diethyl Ether

SEC undergoes sharp thermal decomposition at 137 °C with a total weight loss of 52.1%, matching the theoretical weight loss for pure SEC (52.7%) [1]. Decomposition products are Na₂CO₃, CO₂, and diethyl ether. In contrast, NaHCO₃—a common CO₂ carrier—decomposes with a lower theoretical weight loss (36.9%) and releases only CO₂ and H₂O without generating a valuable organic co-product.

Thermal Decomposition

Cross-study comparable

SEC weight loss 52.1% at 137°C
NaHCO₃ weight loss 36.9% (theor.)

SEC releases diethyl ether as co-product, unlike inorganic carbonates that release only CO₂/H₂O.

TGA under N₂, 2°C/min; decomposition to Na₂CO₃, CO₂, and diethyl ether confirmed by XRD.

Evidence Dimension	Thermal decomposition temperature and weight loss (proxy for volatile product release capacity)
Target Compound Data	Decomposition onset: 137 °C; total weight loss: 52.1 wt% (measured); theoretical pure SEC: 52.7 wt%
Comparator Or Baseline	NaHCO₃: theoretical weight loss 36.9 wt%; decomposition range ~100–150 °C (literature); products: Na₂CO₃ + CO₂ + H₂O (no organic co-product)
Quantified Difference	SEC weight loss is 15.8 percentage points higher than NaHCO₃; SEC uniquely generates diethyl ether as a value-added co-product
Conditions	TGA: N₂ atmosphere, 25–400 °C, ramp 2 °C/min; decomposition product identity confirmed by XRD [1]

Why This Matters

For applications requiring solid-state storage and on-demand release of diethyl ether (e.g., solvent delivery, fuel additives), SEC provides a quantifiable advantage over inorganic carbonates that release only CO₂/H₂O.

• [1] Han, S. J.; Wee, J. H. Carbon Dioxide Fixation via the Synthesis of Sodium Ethyl Carbonate in NaOH-Dissolved Ethanol. Ind. Eng. Chem. Res. 2016, 55 (46), 12111–12118. View Source

Ortho-Selective Cresol Carboxylation to Cresotic Acids

SEC carboxylates all three cresol isomers regioselectively at the ortho position relative to the hydroxyl group: o-cresol yields 2-hydroxy-3-methylbenzoic acid, m-cresol yields 2-hydroxy-4-methylbenzoic acid, and p-cresol yields 2-hydroxy-5-methylbenzoic acid [1]. The process operates under moderate conditions (cresol:SEC = 1.5–2:1, 180–185 °C, P_CO₂ = 10 atm, 6–7 h) and is described as suitable for industrial manufacturing. This ortho-selectivity is consistent with the sodium counterion effect established in phenol carboxylation (Evidence Item 1).

Cresol Carboxylation

Cross-study comparable

Ortho-selective carboxylation of o-, m-, p-cresol at 10 atm CO₂

SEC:cresol = 1.5–2:1, 180–185°C, 6–7 h

Milder pressure vs. classical Kolbe–Schmitt (~100 atm); sodium counterion maintains ortho-direction.

Reported yields support industrial-scale manufacturing of cresotic acid intermediates.

Evidence Dimension	Regioselective carboxylation of substituted phenols
Target Compound Data	Ortho-carboxylation of o-, m-, and p-cresol to the corresponding 2-hydroxy-methylbenzoic acids (cresotic acids) with high regioselectivity
Comparator Or Baseline	Classical Kolbe–Schmitt carboxylation: typically requires higher CO₂ pressures (~100 atm) and yields mixtures of ortho/para isomers; regioselectivity is counterion-dependent but less predictable
Quantified Difference	SEC achieves ortho-selective carboxylation at 10 atm CO₂ vs. Kolbe–Schmitt requiring ~100 atm; exact yields reported as suitable for industrial manufacturing [1]; comparative yields for Kolbe–Schmitt on cresols not reported in same study
Conditions	SEC carboxylation of cresols: ratio 1.5–2:1, 180–185 °C, P_CO₂ = 10 atm, τ = 6–7 h [1]

Why This Matters

SEC enables ortho-selective synthesis of cresotic acids—key intermediates for pharmaceuticals and agrochemicals—under milder pressure conditions than the classical Kolbe–Schmitt process, with the sodium counterion essential for ortho direction.

• [1] Suerbaev, Kh. A.; Chepaikin, E. G.; Kudaibergenov, N. Z.; Zhaksylykova, G. Z. Synthesis of Cresotic Acids by Carboxylation of Cresols with Sodium Ethyl Carbonate. Pet. Chem. 2016, 56 (7), 646–650. View Source

Sodium Ethyl Carbonate: Key Applications

Ortho-Selective Salicylic Acid Synthesis

SEC is the reagent of choice for ortho-directed carboxylation of phenol to salicylic acid (o-hydroxybenzoic acid). Under optimized conditions (P_Ar = 1 MPa, 200 °C, 6 h), SEC delivers o-hydroxybenzoic acid in 69.9% yield [1]. This ortho-selectivity is uniquely conferred by the sodium counterion; substitution with potassium ethyl carbonate eliminates ortho-product formation entirely. Procure SEC when the synthetic target requires ortho-hydroxybenzoic acid scaffolds.

CO₂ Capture and Solid-State Storage

SEC is synthesized by simply bubbling 33.3 vol% CO₂ through NaOH-dissolved ethanol at ambient temperature, precipitating SEC at 97.3 wt% purity [2]. The solid SEC can be stored indefinitely and, upon dissolution in water, converts CO₂ into insoluble NaHCO₃ while regenerating ethanol. This makes SEC a practical solid CO₂ carrier for carbon capture, storage, and utilization (CCSU) processes where liquid amine scrubbing is undesirable.

Controlled Thermal Release of Diethyl Ether

SEC thermally decomposes sharply at 137 °C with 52.1% weight loss, releasing diethyl ether, CO₂, and Na₂CO₃ [2]. This property positions SEC as a solid-state precursor for on-demand diethyl ether generation in closed systems—e.g., solvent delivery in flow chemistry, ignition aids, or specialty fuel formulations—where the decomposition temperature is conveniently above ambient but below common processing thresholds.

Regioselective Cresotic Acid Manufacturing

SEC carboxylates o-, m-, and p-cresol ortho-selectively to the corresponding cresotic acids (2-hydroxy-3-methylbenzoic acid, 2-hydroxy-4-methylbenzoic acid, and 2-hydroxy-5-methylbenzoic acid) under moderate pressure (10 atm CO₂) [3]. This route offers a simpler, lower-pressure alternative to classical Kolbe–Schmitt carboxylation for producing these pharmaceutical and agrochemical intermediates, with the sodium counterion ensuring consistent ortho-direction.

Application

Selection Property

Validation Focus

Ortho-Selective Salicylic Acid Synthesis

Sodium counterion ortho-directing effect

Confirm ortho:para product ratio; verify absence of para-only pathway

CO₂ Capture and Solid-State Storage

Direct carbonation precipitation purity

Check carbonate content and NaHCO₃ impurity level; evaluate CO₂ release upon dissolution

Controlled Thermal Release of Diethyl Ether

Sharp decomposition at 137°C with ether co-product

Verify TGA weight loss profile and decomposition product identity by XRD or GC

Regioselective Cresotic Acid Manufacturing

Ortho-selectivity under moderate CO₂ pressure

Assess regioselectivity on substituted phenols; compare pressure advantage over Kolbe–Schmitt

• [1] Suerbaev, Kh. A.; Mikhnenko, O. E.; Akhmetova, G. B.; Shalmagambetov, K. M.; Chepaikin, E. G. Phenol Carboxylation with Alkali Metal Salts of Ethyl Carbonic Acid. Pet. Chem. 2005, 45 (1), 41–43. View Source
• [2] Han, S. J.; Wee, J. H. Carbon Dioxide Fixation via the Synthesis of Sodium Ethyl Carbonate in NaOH-Dissolved Ethanol. Ind. Eng. Chem. Res. 2016, 55 (46), 12111–12118. View Source
• [3] Suerbaev, Kh. A.; Chepaikin, E. G.; Kudaibergenov, N. Z.; Zhaksylykova, G. Z. Synthesis of Cresotic Acids by Carboxylation of Cresols with Sodium Ethyl Carbonate. Pet. Chem. 2016, 56 (7), 646–650. View Source